Cas no 136375-81-0 (2-[octahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-ylamino]ethanol hydrochloride)
136375-81-0 structure
Product Name:2-[octahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-ylamino]ethanol hydrochloride
CAS No:136375-81-0
MF:C13H20ClNO
MW:241.757002830505
CID:1240566
PubChem ID:3077918
Update Time:2025-04-20
2-[octahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-ylamino]ethanol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[octahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-ylamino]ethanol hydrochloride
- 8-(2-Hydroxyethyl)pentacyclo(5.4.0.0(sup 2,6).0(sup 3,10).0(sup 5,9))undecane hydrochloride
- Ethanol, 2-((octahydro-1,2,4-ethanylylidene-1H-cyclobuta(cd)pentalen-5-yl)amino)-, hydrochloride
- 136375-81-0
- DTXSID90929352
- 2-{[Octahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-yl]amino}ethan-1-ol--hydrogen chloride (1/1)
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- Inchi: 1S/C13H19NO.ClH/c15-2-1-14-13-10-6-4-7-9-5(6)3-8(10)11(9)12(7)13;/h5-15H,1-4H2;1H
- InChI Key: AELQGAMTPZVQJR-UHFFFAOYSA-N
- SMILES: Cl.OCCNC1C2C3CC4C1C1C2CC3C14
Computed Properties
- Exact Mass: 241.1235
- Monoisotopic Mass: 241.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Boiling Point: 365.3°C at 760 mmHg
- Flash Point: 164.9°C
- PSA: 32.26
2-[octahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-ylamino]ethanol hydrochloride Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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